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Cat. No.: B12422588

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sirtuin 2 (Sirt2), a member of the NAD+-dependent class III histone deacetylase family, is a

crucial regulator of various cellular processes.[1][2] Predominantly located in the cytoplasm,

Sirt2 targets numerous non-histone proteins, with α-tubulin being one of its most well-

established substrates.[3][4] By deacetylating α-tubulin, Sirt2 influences microtubule stability,

cell cycle progression, and cell motility.[4] Dysregulation of Sirt2 activity has been implicated in

the pathophysiology of cancer, neurodegenerative disorders, and metabolic diseases, making it

an attractive therapeutic target.[1][2][5]

Sirt2-IN-6 is a potent and selective small molecule inhibitor of Sirt2.[6] This application note

provides a detailed protocol for measuring the cellular activity of Sirt2-IN-6 by quantifying the

acetylation status of its substrate, α-tubulin, using Western blot analysis. Inhibition of Sirt2

prevents the deacetylation of α-tubulin, leading to a detectable increase in its acetylated form

(Ac-α-tubulin). This provides a reliable and quantifiable method to assess the efficacy of Sirt2

inhibitors in a cellular context.
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Sirt2 Inhibitor Profiles
The following table summarizes the key properties of Sirt2-IN-6 and compares its in vitro

potency with other known Sirt2 inhibitors.

Inhibitor Target(s) IC50 Value
Molecular
Weight

CAS Number

Sirt2-IN-6 Sirt2 0.815 µM[6] 502.59 g/mol [6] 2243151-81-5[6]

AGK2 Sirt2 3.5 µM[7][8] 351.41 g/mol 304896-28-4

Tenovin-6 Sirt1/Sirt2 ~9-15 µM[7][9] 501.01 g/mol 82845-93-0

SirReal2 Sirt2 0.23 µM[9] 421.49 g/mol 1429637-13-1

TM Sirt2 0.038 µM[9] 437.52 g/mol 1888195-02-1

Principle of the Assay & Experimental Workflow
The central principle of this assay is that inhibiting Sirt2's deacetylase activity with Sirt2-IN-6
will cause a dose-dependent accumulation of acetylated α-tubulin in treated cells. This change

can be visualized and quantified by Western blot using an antibody specific for acetylated α-

tubulin. Total α-tubulin levels should remain unchanged and can be used as a loading control

for normalization.
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Experimental Workflow

1. Cell Culture & Treatment

2. Cell Lysis

Treat cells with
Sirt2-IN-6 dose range

3. Protein Quantification

Prepare whole
cell lysates

4. SDS-PAGE & Western Blot

Normalize protein
concentrations

5. Immunodetection

Separate proteins & 
transfer to membrane

6. Data Analysis

Probe with Acetyl-α-Tubulin
 & Total α-Tubulin antibodies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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